Cas no 861212-41-1 (3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine)

3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine is a structurally complex heterocyclic compound featuring an imidazo[1,2-a]pyridine core substituted with chloro and chlorophenyl groups, along with a benzylpiperazine moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules targeting central nervous system (CNS) receptors or enzymes. The presence of multiple halogenated and nitrogen-containing functional groups enhances its binding affinity and selectivity, making it a promising intermediate for pharmaceutical research. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in drug discovery. The compound’s stability and defined stereochemistry support reproducible results in experimental applications.
3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine structure
861212-41-1 structure
Product Name:3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
CAS No:861212-41-1
MF:C25H24Cl2N4
MW:451.390863418579
CID:6783487
PubChem ID:3458824
Update Time:2025-10-19

3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 861212-41-1
    • AKOS005088853
    • 1-benzyl-4-{[6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}piperazine
    • 3-[(4-benzylpiperazin-1-yl)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
    • 3N-548S
    • 3-[(4-benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
    • 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
    • Inchi: 1S/C25H24Cl2N4/c26-21-8-6-20(7-9-21)25-23(31-17-22(27)10-11-24(31)28-25)18-30-14-12-29(13-15-30)16-19-4-2-1-3-5-19/h1-11,17H,12-16,18H2
    • InChI Key: KDDYOKXEYMJYKB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC(C3C=CC(=CC=3)Cl)=C(CN3CCN(CC4C=CC=CC=4)CC3)N2C=1

Computed Properties

  • Exact Mass: 450.1378022g/mol
  • Monoisotopic Mass: 450.1378022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 23.8Ų

3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634164-1mg
3-((4-Benzylpiperazin-1-yl)methyl)-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
861212-41-1 98%
1mg
¥499.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634164-2mg
3-((4-Benzylpiperazin-1-yl)methyl)-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
861212-41-1 98%
2mg
¥495.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634164-5mg
3-((4-Benzylpiperazin-1-yl)methyl)-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
861212-41-1 98%
5mg
¥529.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634164-10mg
3-((4-Benzylpiperazin-1-yl)methyl)-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
861212-41-1 98%
10mg
¥862.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634164-20mg
3-((4-Benzylpiperazin-1-yl)methyl)-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
861212-41-1 98%
20mg
¥1173.00 2024-04-28

Additional information on 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine

Professional Introduction to 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine (CAS No. 861212-41-1)

3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 861212-41-1, belongs to the imidazopyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzylpiperazine moiety and chloro substituents, which contribute to its unique chemical properties and biological interactions.

The< strong>benzylpiperazine moiety is a well-documented pharmacophore that is frequently employed in the design of drugs targeting central nervous system (CNS) disorders. Its ability to modulate neurotransmitter systems makes it particularly valuable in the development of compounds with potential antidepressant, anxiolytic, and antipsychotic effects. In contrast, the presence of chloro substituents at the 6th and 4th positions of the imidazopyridine ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyridine derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds within this class exhibit inhibitory activity against a range of enzymes and receptors implicated in neurological and inflammatory diseases. For instance, modifications to the< strong>imidazo[1,2-a]pyridine core have been shown to improve binding affinity and selectivity for targets such as serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors). These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

The< strong>4-chlorophenyl group in 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine contributes to the molecule's overall electronic properties and influences its interaction with biological targets. Chlorophenyl derivatives are known for their ability to enhance binding interactions through π-stacking and hydrophobic effects, which can be crucial for achieving high affinity in drug-receptor complexes. Additionally, the presence of multiple halogen atoms can facilitate metabolic pathways that lead to active metabolites or enhance drug bioavailability.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Preliminary data suggest that it may exert its effects by modulating intracellular signaling pathways associated with inflammation and neuroprotection. The< strong>piperazine ring, in particular, has been implicated in interactions with guanine nucleotide-binding proteins (G proteins), which are essential mediators of signal transduction in cells. By influencing these pathways, the compound could potentially alleviate symptoms associated with disorders characterized by dysregulated neurotransmitter release or impaired neuronal communication.

The synthesis of 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted imidazo[1,2-a]pyridines and benzylpiperazine derivatives under controlled conditions. The introduction of chloro substituents typically employs chlorinating agents such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2). Each step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm structural integrity.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Initial animal studies indicate that it may possess significant therapeutic potential for conditions such as chronic pain syndromes and neurodegenerative diseases. The ability of the< strong>imidazo[1,2-a]pyridine scaffold to cross the blood-brain barrier suggests that it could be an effective candidate for treating CNS disorders. Furthermore, its structural similarity to known active pharmaceutical ingredients (APIs) provides a rationale for further exploration of its pharmacological profile.

Ongoing research is focused on refining the chemical structure of 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine to enhance its efficacy and safety profile. Strategies include exploring alternative substitution patterns on the imidazopyridine ring and evaluating different piperazine derivatives to optimize receptor binding affinity. Computational modeling techniques are also being employed to predict how structural modifications will impact biological activity, thereby accelerating the drug discovery process.

The regulatory landscape for new pharmaceutical compounds necessitates thorough characterization and testing before clinical trials can commence. For 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine, this involves comprehensive toxicological studies to assess potential side effects and determine safe dosage ranges. Additionally, formulation development is critical to ensure that the compound can be delivered effectively to patients through various routes such as oral tablets or intravenous injections.

In conclusion, 3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity position it as a valuable asset in the quest for novel therapeutics targeting neurological and inflammatory diseases. As research progresses, continued optimization and rigorous testing will be essential to bring this compound closer to clinical application.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd